1-Ethylbenzotriazole

• CAS RN: 16584-05-7
• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol
• IUPAC Name: 1-ethylbenzotriazole
• InChI: InChI=1S/C8H9N3/c1-2-11-8-6-4-3-5-7(8)9-10-11/h3-6H,2H2,1H3
• InChI Key: VGCWCUQMEWJQSU-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2N=N1
• synonyms: 1-Ethyl-1H-benzotriazole

Description

1-Ethylbenzotriazole (EBT) is an organic compound that belongs to the class of benzotriazole derivatives. It is a heterocyclic aromatic compound that is widely used in scientific research applications. EBT has a molecular formula of C9H8N3 and a molecular weight of 160.18 g/mol. The compound is known for its excellent corrosion inhibition properties and is used as a corrosion inhibitor in various industries.

Mechanism Of Action

The mechanism of action of 1-Ethylbenzotriazole is not fully understood, but it is believed that the compound works by forming a protective layer on the metal surface, which prevents the metal from coming into contact with the corrosive environment. The compound also works by inhibiting the electrochemical reactions that lead to corrosion.

Biochemical And Physiological Effects

1-Ethylbenzotriazole has been shown to have various biochemical and physiological effects, including its ability to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase. The compound has also been shown to have antioxidant properties and is believed to protect cells from oxidative stress.

Advantages And Limitations For Lab Experiments

The advantages of using 1-Ethylbenzotriazole in lab experiments include its excellent corrosion inhibition properties, its low toxicity, and its ability to inhibit the activity of enzymes. The limitations of using 1-Ethylbenzotriazole in lab experiments include its high cost, its limited solubility in water, and its potential to interfere with other chemical reactions.

Future Directions

There are several future directions for the study of 1-Ethylbenzotriazole, including its use in the development of new corrosion inhibitors, its use in the study of enzyme activity, and its use in the study of oxidative stress. The compound may also have potential applications in the field of medicine, particularly in the development of new drugs for the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of 1-Ethylbenzotriazole can be achieved through various methods, including the reaction of benzotriazole with ethyl bromide, the reaction of benzotriazole with ethyl iodide, and the reaction of benzotriazole with ethyl chloride. The most commonly used method is the reaction of benzotriazole with ethyl bromide in the presence of a base such as potassium carbonate.

Scientific Research Applications

1-Ethylbenzotriazole has a wide range of scientific research applications, including its use as a corrosion inhibitor, its use in the synthesis of various compounds, and its use in the study of biochemical and physiological effects. 1-Ethylbenzotriazole is widely used in the field of material science and is used as a corrosion inhibitor in the automotive, aerospace, and oil and gas industries. The compound is also used in the synthesis of various compounds, including pharmaceuticals and agrochemicals.